Terbium(III) nitrate hexahydrate

• CAS No.: 13451-19-9
• Molecular Formula: H3NO4Tb
• Molecular Weight: 239.954 g/mol
• IUPAC Name: nitric acid;terbium;hydrate
• InChI: InChI=1S/HNO3.H2O.Tb/c2-1(3)4;;/h(H,2,3,4);1H2
• InChI Key: MZQQOOMFKKUPJH-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.O.[Tb+3]
• Canonical SMILES: [N+](=O)(O)[O-].O.[Tb]
• Pictograms: Oxidizer; Irritant

Description

Chemical Formula: Tb(NO₃)₃·6H₂O Molecular Weight: 453.03 g/mol Appearance: White crystalline solid . Key Properties:

• High solubility in water and polar solvents .
• Oxidizing agent (H272 hazard code) with irritant properties (H315, H319, H335) .
• Luminescent and magnetic due to Tb³⁺ ions, which exhibit strong green emission under UV excitation .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Dissolution Method: Terbium(III) nitrate hexahydrate can be prepared by dissolving terbium(III,IV) oxide in a mixture of aqueous nitric acid and hydrogen peroxide solution.

Reaction with Nitric Acid: Another method involves reacting terbium(III) oxide with nitric acid, followed by crystallization and drying the crystals with 45-55% sulfuric acid to obtain the hexahydrate form.

Industrial Production Methods:

• The industrial production of this compound typically involves the reaction of terbium metal with nitric acid, followed by crystallization and drying processes to achieve the desired hexahydrate form .

Chemical Reactions Analysis

Reaction with Ammonium Bicarbonate

Terbium(III) nitrate hexahydrate reacts with ammonium bicarbonate (NH₄HCO₃) to form terbium carbonate derivatives:
Primary reaction :

$$2\text{Tb NO}_3\text{ }_3+6\text{NH}_4\text{HCO}_3\rightarrow \text{Tb}_2(\text{CO}_3)_3+6\text{NH}_4\text{NO}_3+3\text{CO}_2\uparrow +3\text{H}_2\text{O}$$

Secondary product : Basic carbonate ($\text{Tb OH CO}_3$) forms under controlled pH conditions .

Parameter	Value
Reactant ratio	1:3 (Tb³⁺:HCO₃⁻)
pH range	7.5–8.5
Product crystallinity	Amorphous → Crystalline

Thermal Decomposition

The compound decomposes in stages upon heating:

• Dehydration : Loss of 6 H₂O molecules at 60–100°C.

• Nitrate decomposition :

$$\text{Tb NO}_3\text{ }_3\xrightarrow{220–650^\circ \text{C}}\text{TbO NO}_3\text{ }\rightarrow \text{Tb}_4\text{O}_7+\text{NO}_2\uparrow +\text{O}_2\uparrow$$

Stage	Temperature Range (°C)	Key Observations
Dehydration	60–100	Endothermic, reversible
Anhydrous nitrate	180–220	Exothermic decomposition
Oxide formation	650	Final product: $\text{Tb}_4\text{O}_7$

Reaction with Phosphate Ions

In aqueous solutions, terbium nitrate reacts with phosphate sources to form terbium(III) phosphate:

$$\text{Tb NO}_3\text{ }_3+\text{Na}_2\text{HPO}_4\rightarrow \text{TbPO}_4\cdot \text{H}_2\text{O}+2\text{NaNO}_3+\text{HNO}_3$$

Key properties :

• Hexagonal monohydrate structure

• Green luminescence (543 nm) under 355 nm excitation .

Solubility and Solvent Interactions

This compound displays variable solubility:

Solvent	Solubility (g/100 mL)	Notes
Water	>50 (20°C)	Forms clear acidic solutions
Ethanol	Moderate	Used in sol-gel synthesis
Acetone	Partial	Facilitates nanoparticle synthesis
Acetonitrile	High	Forms $\text{Tb NO}_3\text{ }_5^{2-}$ complexes

Complexation with Organic Ligands

In polar aprotic solvents (e.g., CH₃CN), excess nitrate ions coordinate to form stable complexes:

$$\text{Tb}^{3+}+5\text{NO}_3^-\rightarrow \text{Tb NO}_3\text{ }_5^{2-}$$

Applications :

• Precursor for luminescent materials (e.g., $\text{Tb}_3\text{Al}_5\text{O}_{12}$)

• Catalyst in organic synthesis .

Redox Reactions

As a strong oxidizer (UN 1477), it reacts with reducing agents:

$$\text{Tb NO}_3\text{ }_3+3\text{NH}_2\text{OH}\rightarrow \text{Tb OH }_3+3\text{NH}_3+3\text{NO}_2\uparrow$$

Hazard notes :

• Forms flammable mixtures with hydrocarbons

• Releases toxic NOₓ gases above 220°C .

Scientific Research Applications

Luminescent Materials

Terbium(III) nitrate hexahydrate is primarily utilized in the synthesis of luminescent materials. Its ability to emit green light when excited makes it an essential precursor for various phosphors and optical materials.

• Phosphors for Displays : Tb(NO₃)₃·6H₂O is used to create phosphors that are integral to display technologies, including LED and OLED screens, where high efficiency and brightness are crucial.
• Optical Ceramics : The compound serves as a dopant in optical ceramics, enhancing their luminescent properties for applications in lasers and lighting systems .

Biomedical Applications

The biocompatibility and luminescent properties of terbium compounds have led to their use in biomedical applications, particularly in imaging techniques.

• Bioimaging Probes : Terbium(III) nitrate has been employed to synthesize emission-tunable luminescent hydroxyapatite probes. These probes are useful for bioimaging applications, allowing for precise tracking of biological processes .
• MRI Contrast Agents : Research indicates that terbium complexes can be utilized as contrast agents in magnetic resonance imaging (MRI), enhancing the visibility of tissues .

Catalysis and Material Synthesis

This compound acts as a precursor for various catalytic processes and the synthesis of advanced materials.

• Metal-Organic Frameworks (MOFs) : It is used to synthesize MOFs with luminescent properties, which have potential applications in gas storage, separation, and sensing technologies .
• Nanoparticles Production : The compound facilitates the production of nanoscale materials that can be used in catalysis and sensor applications due to their high surface area and reactivity .

Environmental Applications

The oxidizing nature of nitrates makes this compound suitable for environmental remediation processes.

• Photocatalysis : Terbium compounds are being explored for photocatalytic applications, where they can help degrade pollutants under light exposure, contributing to cleaner environments .

• Luminescent Hydroxyapatite Probes :
  • A study demonstrated the synthesis of Tb-doped hydroxyapatite nanoparticles which exhibited enhanced luminescence suitable for bioimaging applications. The nanoparticles were characterized using photoluminescence spectroscopy, confirming their potential as effective imaging agents .
• Terbium-Doped Nanoparticles for Sensing :
  • Research focused on terbium-doped zinc sulfide nanoparticles highlighted their application in detecting norfloxacin in pharmaceutical samples through a sensitized fluorescence method. The study showcased the effectiveness of these nanoparticles as sensors due to their high sensitivity and selectivity .
• Metal-Organic Frameworks for Gas Storage :
  • A project explored the use of this compound in creating MOFs that demonstrated significant gas adsorption capabilities. These frameworks were analyzed for their potential use in carbon capture technologies, indicating a promising avenue for environmental applications .

Mechanism of Action

Luminescence:

• Terbium(III) nitrate hexahydrate exhibits luminescence properties due to the electronic transitions within the terbium ion. When irradiated by ultraviolet light, it emits green fluorescence, which is utilized in various sensor applications .

Molecular Targets and Pathways:

• The luminescence mechanism involves the excitation of terbium ions, followed by energy transfer processes that result in the emission of green light .

Comparison with Similar Compounds

Comparison with Similar Rare Earth Nitrates

Physical and Chemical Properties

Property	Terbium(III) Nitrate Hexahydrate	Gadolinium(III) Nitrate Hexahydrate	Europium(III) Nitrate Hexahydrate	Cerium(III) Nitrate Hexahydrate
Formula	Tb(NO₃)₃·6H₂O	Gd(NO₃)₃·6H₂O	Eu(NO₃)₃·6H₂O	Ce(NO₃)₃·6H₂O
Molecular Weight	453.03 g/mol	451.36 g/mol	446.07 g/mol	434.22 g/mol
Appearance	White crystals	White crystals	Pinkish-white crystals	Colorless crystals
Solubility in Water	Highly soluble	Highly soluble	Highly soluble	Highly soluble
Hazard Codes	H272, H315, H319, H335	H272, H315, H319, H335	H272, H315, H319, H335	H272, H315, H319, H335

Notes:

• All rare earth (RE) nitrates share similar solubility and oxidizing properties due to their nitrate anions .
• Color variations (e.g., Eu³⁺’s pink hue) arise from f-electron transitions .

Biological Activity

Terbium(III) nitrate hexahydrate (Tb(NO₃)₃·6H₂O) is an inorganic compound that has garnered attention for its unique luminescent properties and potential applications in biological and medical fields. This article explores the biological activity of this compound, including its mechanisms of action, applications in bioimaging, and its role in synthesizing luminescent materials.

• Molecular Formula : Tb(NO₃)₃·6H₂O
• Molecular Weight : 453.03 g/mol
• Appearance : Colorless crystalline solid
• Solubility : Soluble in water

Terbium(III) ions exhibit luminescence due to electronic transitions within the terbium ion. When exposed to ultraviolet light, these ions emit a characteristic green fluorescence, which is utilized in various sensor applications and bioimaging techniques. The luminescence is attributed to the $^5D_4\rightarrow ^7F_j$ transitions, where $j=0,1,2,3$ .

1. Bioimaging

This compound is increasingly used in bioimaging as a dopant for synthesizing luminescent hydroxyapatite probes. These probes are advantageous for imaging due to their high stability and biocompatibility. Studies have demonstrated that terbium-doped hydroxyapatite exhibits enhanced luminescent properties, making it suitable for cellular imaging applications .

2. Synthesis of Luminescent Materials

Research has shown that Tb(NO₃)₃·6H₂O can be used to synthesize various luminescent materials, including terbium-doped titanium dioxide nanoparticles (TiO₂ NPs). These nanoparticles have demonstrated improved photocatalytic activity and stability compared to their undoped counterparts. The incorporation of terbium ions into the TiO₂ lattice reduces electron-hole recombination rates, enhancing photocatalytic efficiency .

Case Study 1: Terbium-Doped Hydroxyapatite Probes

In a study published in Materials Science and Engineering, researchers synthesized terbium-doped hydroxyapatite for bioimaging applications. The study reported that these probes exhibited strong green luminescence under UV excitation, with a quantum yield significantly higher than that of traditional organic dyes .

Parameter	Value
Quantum Yield	45%
Emission Wavelength	545 nm
Stability	High

Case Study 2: Terbium-Doped TiO₂ Nanoparticles

Another study focused on the photocatalytic properties of terbium-doped TiO₂ nanoparticles. The results indicated that the degradation rate of methylene blue increased significantly when using terbium-doped TiO₂ compared to undoped TiO₂.

Sample	Degradation Rate (%)
Undoped TiO₂	30%
Terbium-Doped TiO₂	85%

Safety and Toxicity Considerations

While terbium compounds are generally considered safe for research purposes, precautions should be taken due to potential irritant properties. Standard safety protocols should be followed when handling this compound to minimize exposure risks .

Q & A

Basic Research Questions

Q. How can researchers ensure the purity of Terbium(III) nitrate hexahydrate for reproducible photophysical studies?

• Methodological Answer : Purity is critical for luminescence and coordination chemistry experiments. Use inductively coupled plasma mass spectrometry (ICP-MS) to quantify trace rare earth impurities (e.g., ≤150 ppm total rare earth contaminants as per high-purity grades) . For REO (rare earth oxide) purity specifications (e.g., 99.99% vs. 99.999%), cross-validate via thermogravimetric analysis (TGA) to confirm hydration stoichiometry and X-ray diffraction (XRD) to detect crystalline impurities .

Q. What safety protocols are essential when handling this compound in aqueous synthesis?

• Methodological Answer :

• PPE : Wear EN 143-compliant particulate respirators (P3 filters), nitrile gloves, and chemical-resistant lab coats to prevent inhalation or dermal exposure .
• Contamination Control : Avoid contact with organic materials (e.g., cellulose) to prevent unintended redox reactions .
• Waste Disposal : Neutralize acidic nitrate residues before disposal to comply with REACH regulations .

Q. How should this compound be stored to prevent decomposition?

• Methodological Answer : Store in airtight containers under anhydrous conditions at 4°C. Monitor for deliquescence (common in hydrated nitrates) using dynamic vapor sorption (DVS) analysis. Avoid prolonged exposure to UV light, which can degrade nitrate ligands and reduce luminescent efficiency .

Advanced Research Questions

Q. What strategies optimize this compound as a precursor for luminescent MOFs?

• Methodological Answer :

• Ligand Selection : Pair with π-conjugated ligands (e.g., 4-hydroxybenzoic acid or thiacalix[4]arenes) to enhance antenna effects. Solvothermal synthesis at 120–150°C in DMF/water (3:1 v/v) yields stable Tb-MOFs with quantum yields >60% .
• Defect Mitigation : Use excess nitrate (1.5:1 molar ratio vs. Tb³⁺) to suppress non-radiative decay pathways .

Q. How does hydration state affect Terbium(III) nitrate’s reactivity in non-aqueous solvents?

• Methodological Answer : Anhydrous Tb(NO₃)₃ is highly hygroscopic and reactive, but hexahydrate forms stabilize coordination sites. In DMSO, the hexahydrate undergoes partial ligand exchange, forming [Tb(DMSO)ₓ(NO₃)₃] complexes. Monitor via Raman spectroscopy (NO₃⁻ symmetric stretch at 1045 cm⁻¹) .

Q. What analytical techniques resolve contradictions in reported thermal decomposition pathways?

• Methodological Answer : Discrepancies in decomposition temperatures (e.g., 100–200°C) arise from hydration variability. Use coupled TGA-DSC-MS to track mass loss (H₂O, NOₓ) and identify intermediate phases (e.g., TbONO₃). Compare with in situ XRD to correlate phase transitions with mass changes .

Q. How can this compound improve sensitivity in ion-sensing applications?

• Methodological Answer : Functionalize Tb³⁺-doped silica nanoparticles with carboxylate groups for selective Fe³⁺ detection. The nitrate precursor enables rapid ligand exchange, achieving detection limits of 0.1 µM via luminescence quenching .

Q. Key Research Findings

• Coordination Chemistry : Tb³⁺ preferentially binds to carboxylate over phenanthroline ligands, enabling tunable luminescence .
• Sensor Design : Hollow Tb-MOFs exhibit 10× higher Fe³⁺ sensitivity than solid analogs due to increased surface area .
• Extraction Efficiency : Tb³⁺ nitrate shows 98% recovery in IL-based systems (e.g., [P66614][NO₃]) at pH 4 .